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Introduction
Diisopropanolamine (DIPA) is a secondary amino compound and an aminodiol with the CAS

number 110-97-4.[1][2] It is a versatile chemical intermediate used in a wide array of industrial

applications, serving as an emulsifier, stabilizer, surfactant, and neutralizing agent.[3][4]

Structurally, it is diethanolamine substituted by methyl groups at positions 1 and 1'.[1][2] While

its primary uses are industrial, its properties as a pH buffer and solubilizing agent give it

relevance in formulations, including personal care and potentially pharmaceutical applications.

[1][5] This guide provides a comprehensive technical overview of its chemical properties,

applications, safety data, and relevant experimental protocols.

Chemical and Physical Properties
Diisopropanolamine is a hygroscopic, corrosive solid that appears as a white to yellow

crystalline substance or a colorless liquid.[1][6][7] It possesses a characteristic mild amine or

fish-like odor.[1][8] DIPA is completely miscible with water and soluble in alcohols and many

polar solvents.[1][8]

Table 1: Physicochemical Properties of Diisopropanolamine
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Property Value Source(s)

Chemical Formula C₆H₁₅NO₂ [3][8]

Molecular Weight 133.19 g/mol [8][9]

Appearance
White to yellow solid or

colorless liquid
[1][9]

Melting Point 33 - 45 °C (91.4 - 113 °F) [10][11][12]

Boiling Point
249 - 251 °C (480 - 484 °F) at

745-760 mmHg
[9][10][12]

Density ~1.004 g/mL at 25 °C [9][12]

Vapor Pressure 0.02 mmHg at 42 °C [10][11]

Flash Point 126 - 135 °C (259 - 275 °F) [10][11][12]

Autoignition Temperature 290 - 370 °C (554 - 698 °F) [6][10][13]

Water Solubility
870 g/L at 20 °C (Completely

miscible)
[8][9][10]

log Kow (Octanol/Water

Partition Coefficient)
-0.82 [1][13]

Refractive Index (n²⁰ᴰ) ~1.448 - 1.4635 [8][9]

pH 11.4 (for a solution) [11]

Core Applications and Mechanisms
DIPA's bifunctional nature, containing both hydroxyl and amine groups, dictates its utility. It

serves as a basic chemical to neutralize acids, buffer pH, and act as a surfactant and

solubilizer for oils and fats.[3][5][7]

Its major applications include:

Gas Sweetening: DIPA is used in the Shell ADIP® process to remove acidic gases like

hydrogen sulfide (H₂S) and carbon dioxide (CO₂) from natural gas streams.[7][14] It can be

used for selective H₂S removal at low pressures.[14] The mechanism involves a reversible
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chemical reaction where the amine forms a salt with the acid gases, which can be

regenerated by heating.[7][15]

Surfactants and Emulsifiers: It is frequently used to neutralize fatty acids and sulfonic acid-

based surfactants to form soaps and emulsifiers in a variety of products, including personal

care items, metalworking fluids, and pesticides.[3][16][17]

Corrosion Inhibitor: DIPA is a component in metalworking fluids and lubricants where it helps

to protect metal surfaces from corrosion.[3][7][16]

Chemical Intermediate: It serves as a building block in the synthesis of other chemicals, such

as vulcanization accelerators for rubber and certain herbicides.[4] In pharmaceutical

applications, it can be an intermediate or used to adjust and stabilize the pH of medications.

[5]

Coatings and Paints: It acts as a neutralizing agent for water-based coatings and supports

film formation in stoving enamels.[4][17]

Core Properties of DIPA

Primary Industrial Applications
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Caption: Logical workflow showing how DIPA's core properties lead to its main applications.

Toxicological Profile
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Diisopropanolamine exhibits low acute systemic toxicity.[18] However, it is classified as a

serious eye irritant and can cause skin irritation, particularly with prolonged contact.[10][13][19]

Table 2: Acute Toxicity Data for Diisopropanolamine

Route Species Test Value Source(s)

Oral Rat LD50
>2,000 - 4,765

mg/kg
[1][11][13]

Dermal Rat LD50 >2,000 mg/kg [13]

Dermal Rabbit LD50 8,000 mg/kg [6][11]

Intraperitoneal Mouse LD50 96 mg/kg [1]

In repeated dose studies, no systemic effects were observed in rats given up to 750 mg/kg/day

dermally.[20] Oral administration showed an increase in kidney weights at doses of 500

mg/kg/day or more, without accompanying histopathological changes.[20] DIPA did not show

developmental toxicity in rats.[20]

Experimental Protocols
Synthesis of Diisopropanolamine
A common industrial synthesis involves the reaction of ammonia with propylene oxide.[21][22]

Methodology:

Liquid ammonia and water are mixed to form an aqueous ammonia solution.[22]

This solution is thoroughly mixed with propylene oxide. The molar ratio of ammonia to

propylene oxide is controlled, typically between 5:1 and 8:1.[22]

The mixture is preheated to 140-145 °C and fed into a high-pressure reactor.[22]

The reaction is carried out at a temperature of 148-155 °C and a pressure of 16.0-18.0 MPa

for 1.5 to 3 hours.[22]
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The resulting product mixture contains monoisopropanolamine (MIPA), diisopropanolamine
(DIPA), and triisopropanolamine (TIPA).[9]

The individual products are separated via flash evaporation and fractional distillation.[9][22]

This method can yield DIPA with a purity of over 99%.[9]

Analytical Method: DIPA in Water and Soil by HPLC
Analysis of DIPA can be challenging due to its lack of a strong chromophore.[7] A common

method involves derivatization followed by High-Performance Liquid Chromatography (HPLC).

[23][24]

Methodology:

Sample Preparation (Water): Filter the aqueous sample through a 0.45 µm syringe filter.

Adjust the pH to >6 if necessary.[23]

Sample Preparation (Soil): Perform an aqueous extraction of the soil sample. Filter the

extract.[23]

Derivatization:

Transfer a 0.50 mL aliquot of the filtered sample extract to a vial.[23]

Add 25 µL of borate buffer.[23]

Add 100 µL of a 2.5 mmol 9-fluorenylmethyloxycarbonyl chloride (FMOC-Cl) solution in

acetonitrile.[23]

Incubate the vial at a low heat for approximately 30 minutes. This reaction transforms the

amine into a product with strong UV absorbance and fluorescence.[23]

Add 10 µL of 30% HCl to stop the reaction and vortex the sample.[23]

Analysis:

Inject the derivatized sample into an HPLC system.[23]
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Separation is achieved using an octadecylsilyl (C18) reverse-phase column.[23]

Detection is performed using a UV or fluorescence detector.[23]

Calibration standards must undergo the same derivatization procedure.[23]
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Caption: Experimental workflow for the analysis of DIPA by HPLC with derivatization.
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Safety and Handling
Handling:

Use in a well-ventilated area.[8][25]

Wear appropriate personal protective equipment (PPE), including protective gloves and

safety goggles.[8][25]

Avoid contact with skin, eyes, and clothing.[10][25]

Keep away from incompatible substances such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[6][11][13]

Storage:

Store in a cool, dry, well-ventilated area.[8][10]

Keep containers tightly closed to prevent moisture ingress, as the material is hygroscopic.[8]

[10][11]

Store away from heat, open flames, and direct sunlight.[13][26]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the eyelids. Seek medical attention.[10][25]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing.[10]

Inhalation: Remove from exposure to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[10]

Ingestion: Do not induce vomiting. If the victim is conscious, give 2-4 cupfuls of water or milk.

Seek immediate medical attention.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.chinaamines.com/amine-derivatives/diisopropanolamine-dipa-cas-110-97-4.html
https://www.carlroth.com/medias/SDB-32C6-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY4OTZ8YXBwbGljYXRpb24vcGRmfGFEUmxMMmd5WkM4NU1UWTBOalUyTlRReE56STJMMU5FUWw4ek1rTTJYMDFVWDBWT0xuQmtaZ3wwNTg5MDgzZGMyZDk5OTYyN2I3OTIzOGIzN2M1NTFhOWIyYTNlYjVmNGM0ZWFjODg4MTc3NDUzODIzODAwMTEz
https://www.chinaamines.com/amine-derivatives/diisopropanolamine-dipa-cas-110-97-4.html
https://www.carlroth.com/medias/SDB-32C6-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY4OTZ8YXBwbGljYXRpb24vcGRmfGFEUmxMMmd5WkM4NU1UWTBOalUyTlRReE56STJMMU5FUWw4ek1rTTJYMDFVWDBWT0xuQmtaZ3wwNTg5MDgzZGMyZDk5OTYyN2I3OTIzOGIzN2M1NTFhOWIyYTNlYjVmNGM0ZWFjODg4MTc3NDUzODIzODAwMTEz
https://pim-resources.coleparmer.com/sds/79609.pdf
https://www.carlroth.com/medias/SDB-32C6-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY4OTZ8YXBwbGljYXRpb24vcGRmfGFEUmxMMmd5WkM4NU1UWTBOalUyTlRReE56STJMMU5FUWw4ek1rTTJYMDFVWDBWT0xuQmtaZ3wwNTg5MDgzZGMyZDk5OTYyN2I3OTIzOGIzN2M1NTFhOWIyYTNlYjVmNGM0ZWFjODg4MTc3NDUzODIzODAwMTEz
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852830.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18451~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:55:20~~Diisopropanolamine~~
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/ad63881f-67bf_EU_DIPA_EN-US.pdf
https://www.chinaamines.com/amine-derivatives/diisopropanolamine-dipa-cas-110-97-4.html
https://pim-resources.coleparmer.com/sds/79609.pdf
https://www.chinaamines.com/amine-derivatives/diisopropanolamine-dipa-cas-110-97-4.html
https://pim-resources.coleparmer.com/sds/79609.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18451~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:55:20~~Diisopropanolamine~~
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/ad63881f-67bf_EU_DIPA_EN-US.pdf
https://www.echemi.com/sds/diisopropanolamine-pid_Seven915.html
https://pim-resources.coleparmer.com/sds/79609.pdf
https://www.carlroth.com/medias/SDB-32C6-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY4OTZ8YXBwbGljYXRpb24vcGRmfGFEUmxMMmd5WkM4NU1UWTBOalUyTlRReE56STJMMU5FUWw4ek1rTTJYMDFVWDBWT0xuQmtaZ3wwNTg5MDgzZGMyZDk5OTYyN2I3OTIzOGIzN2M1NTFhOWIyYTNlYjVmNGM0ZWFjODg4MTc3NDUzODIzODAwMTEz
https://pim-resources.coleparmer.com/sds/79609.pdf
https://pim-resources.coleparmer.com/sds/79609.pdf
https://pim-resources.coleparmer.com/sds/79609.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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